Cas no 2227832-19-9 ((2R)-1-(5-methoxy-2-nitrophenyl)propan-2-ol)

• Product Name: (2R)-1-(5-methoxy-2-nitrophenyl)propan-2-ol
• CAS No: 2227832-19-9
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 6292568
• PubChem ID: 165626391
• Update Time: 2025-06-08

(2R)-1-(5-methoxy-2-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(5-methoxy-2-nitrophenyl)propan-2-ol
• 2227832-19-9
• EN300-1790561

• Inchi： 1S/C10H13NO4/c1-7(12)5-8-6-9(15-2)3-4-10(8)11(13)14/h3-4,6-7,12H,5H2,1-2H3/t7-/m1/s1
• InChI Key： JVAXGAWOFLOBGX-SSDOTTSWSA-N
• SMILES： O[C@H](C)CC1C=C(C=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.3Ų

Additional information on (2R)-1-(5-methoxy-2-nitrophenyl)propan-2-ol

Compound CAS No. 2227832-19-9: (2R)-1-(5-Methoxy-2-Nitrophenyl)Propan-2-Ol

The compound with CAS No. 2227832-19-9, commonly referred to as (2R)-1-(5-methoxy-2-nitrophenyl)propan-2-ol, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique stereochemistry, with the (R) configuration at the second carbon of the propanol group, which plays a crucial role in its physical and chemical properties.

Recent studies have highlighted the potential of (2R)-1-(5-methoxy-2-nitrophenyl)propan-2-ol in the development of advanced materials for optoelectronic devices. The presence of the nitro group (-NO₂) and methoxy group (-OCH₃) on the aromatic ring contributes to its strong electron-withdrawing and electron-donating properties, respectively. These functional groups significantly influence the compound's electronic structure, making it a promising candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells.

In terms of synthesis, (R)-configuration is achieved through a highly controlled asymmetric synthesis process, ensuring high enantiomeric purity. This process involves the use of chiral catalysts and precise reaction conditions to minimize by-products and maximize yield. The compound's stereochemistry is critical for its performance in chiral recognition and catalysis applications.

One of the most exciting developments involving (R)-1-(5-methoxy-2-nitrophenyl)propan-2-ol is its role in drug discovery. Researchers have explored its potential as a lead compound for developing new pharmaceutical agents targeting specific biological pathways. The compound's ability to interact with biomolecules in a stereospecific manner makes it an invaluable tool in medicinal chemistry.

Furthermore, (R)-configuration has been shown to enhance the compound's solubility in polar solvents, which is advantageous for its use in chromatographic separations and analytical techniques. Its stability under various environmental conditions also makes it suitable for long-term storage and transportation.

In conclusion, (R)-1-(5-methoxy-2-nitrophenyl)propan-2-ol represents a cutting-edge advancement in organic chemistry, with applications spanning from materials science to pharmaceuticals. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.